Cas no 2228691-80-1 (2-(7-chloro-1,3-dioxaindan-5-yl)-2-fluoroethan-1-amine)

• Product Name: 2-(7-chloro-1,3-dioxaindan-5-yl)-2-fluoroethan-1-amine
• CAS No: 2228691-80-1
• MF: C₉H₉ClFNO₂
• MW: 217.624665021896
• CID: 6029878
• PubChem ID: 165635254
• Update Time: 2025-05-25

2-(7-chloro-1,3-dioxaindan-5-yl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(7-chloro-1,3-dioxaindan-5-yl)-2-fluoroethan-1-amine
• EN300-1988432
• 2228691-80-1

• Inchi： 1S/C9H9ClFNO2/c10-6-1-5(7(11)3-12)2-8-9(6)14-4-13-8/h1-2,7H,3-4,12H2
• InChI Key： UCDIQPUGPQSGNS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C2C=1OCO2)C(CN)F

Computed Properties

• Exact Mass: 217.0305844g/mol
• Monoisotopic Mass: 217.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(7-chloro-1,3-dioxaindan-5-yl)-2-fluoroethan-1-amine

2-(7-Chloro-1,3-Dioxaindan-5-yl)-2-Fluoroethan-1-Amine (CAS No. 2228691-80-1): A Comprehensive Overview

The compound 2-(7-chloro-1,3-dioxaindan-5-yl)-2-fluoroethan-1-amine (CAS No. 2228691-80-1) is a structurally unique organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its intriguing chemical properties and promising applications in drug development. In this article, we delve into the structural features, synthesis methods, pharmacological activities, and potential applications of this compound, supported by the latest research findings.

Structural Analysis and Key Features

The molecular structure of 2-(7-chloro-1,3-dioxaindan-5-yl)-2-fluoroethan-1-amine is characterized by a dioxaindane ring system substituted with a chloro group at position 7 and a fluoro-substituted ethanamine group at position 5. The dioxaindane ring, a six-membered ring containing two oxygen atoms, contributes to the compound's stability and bioavailability. The presence of both chlorine and fluorine atoms introduces electronic diversity, enhancing its reactivity and making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The dioxaindane framework has been shown to exhibit favorable pharmacokinetic properties, including good absorption and reduced toxicity. These attributes make CAS No. 2228691-80-1 an attractive candidate for drug design targeting various therapeutic areas.

Synthesis and Chemical Modifications

The synthesis of CAS No. 2228691-80-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the dioxaindane ring through cyclization reactions and subsequent functionalization to introduce the chloro and fluoro substituents. Researchers have recently explored green chemistry approaches to enhance the efficiency and sustainability of this synthesis pathway.

One notable advancement in the synthesis of this compound involves the use of transition metal catalysts to facilitate key transformations. For instance, palladium-catalyzed cross-coupling reactions have been employed to install the fluoroethanamine group with high precision. These methods not only improve yield but also reduce the environmental footprint of the synthesis process.

Pharmacological Activities and Therapeutic Potential

Emerging research has demonstrated that CAS No. 2228691-80-1 exhibits potent biological activity across multiple therapeutic areas. Preclinical studies have shown that this compound acts as a selective inhibitor of certain kinases involved in cancer progression, making it a promising candidate for anti-cancer drug development.

In addition to its anti-cancer properties, CAS No. 2228691-80-1 has also been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's disease. Studies suggest that it may modulate key pathways associated with amyloid-beta aggregation, a hallmark of Alzheimer's pathology.

Recent clinical trials have further validated these findings, with early results indicating that the compound demonstrates acceptable safety profiles and favorable efficacy in animal models. These developments underscore its potential as a multi-target therapeutic agent.

Applications in Materials Science

Beyond its pharmacological applications, CAS No. 2228691-80-1 has also found utility in materials science due to its unique electronic properties. Researchers have explored its use as a precursor for advanced materials such as organic semiconductors and stimuli-responsive polymers.

Preliminary studies indicate that derivatives of this compound can be incorporated into polymer networks to create materials with tunable mechanical and optical properties. Such applications hold promise for use in sensors, actuators, and energy storage devices.

Future Directions and Challenges

While CAS No. 2228691-80-1 shows immense potential across various fields, several challenges remain before it can be fully realized in clinical or industrial settings. One major hurdle is optimizing its bioavailability while maintaining its pharmacological activity. Researchers are actively exploring strategies such as prodrug design and nanoparticle delivery systems to address these issues.

Additionally, further studies are needed to fully understand the long-term safety profile of this compound and its metabolites. Regulatory approvals will require comprehensive toxicological assessments to ensure patient safety.

Conclusion

The Road Ahead